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CAS No.: 2155-94-4

Cat. No.: B1213430

Get Quote

Introduction
N,N-Dimethylallylamine (DMAA) is a versatile tertiary amine that serves as a critical building

block in a multitude of chemical syntheses.[1][2] Characterized by the presence of both a

reactive allyl group and a nucleophilic dimethylamino moiety, this organic compound offers a

unique combination of functionalities for synthetic chemists.[1] At ambient conditions, it exists

as a colorless to pale yellow liquid, distinguished by a potent, fishy, or ammonia-like odor.[1][2]

First synthesized in the mid-20th century, DMAA has since found extensive utility in the

production of pharmaceuticals, agrochemicals, specialty polymers, and quaternary ammonium

compounds.[1][2] This guide provides an in-depth exploration of its chemical properties,

structure, synthesis, and diverse applications, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical and Structural Characteristics
N,N-Dimethylallylamine, with the chemical formula C₅H₁₁N and a molecular weight of 85.15

g/mol , is a moderately volatile and flammable liquid.[2][3] Its unique bifunctionality dictates its

chemical behavior and utility in synthesis. The tertiary amine provides a basic and nucleophilic
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center, while the terminal alkene of the allyl group is susceptible to a wide range of addition and

polymerization reactions.

Key Physicochemical Data
Property Value Source

CAS Number 2155-94-4 [1][2]

Molecular Formula C₅H₁₁N [1][3]

Molecular Weight 85.15 g/mol [2][3]

Appearance
Colorless to pale yellow liquid

with a fishy, ammonia-like odor
[1][2]

Boiling Point 63.5 °C at 760 mmHg [1]

Density 0.75 g/cm³ [1]

Flash Point 8 °C [2]

Solubility

Soluble in common organic

solvents (ethanol, ether,

chloroform); limited miscibility

with water

[1][2]

Vapor Pressure 171 mmHg at 25 °C [1]

Molecular Structure
The structure of N,N-Dimethylallylamine features a nitrogen atom bonded to two methyl

groups and an allyl group. This arrangement results in a tertiary amine with a readily accessible

lone pair of electrons on the nitrogen and a reactive double bond at the terminus of the three-

carbon chain.

Caption: Molecular structure of N,N-Dimethylallylamine.

Synthesis and Reactivity
The most prevalent synthetic route to N,N-Dimethylallylamine involves the nucleophilic

substitution of an allyl halide with dimethylamine.[1][2] This reaction is typically carried out in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylallylamine
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylallylamine
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.benchchem.com/product/b1213430/docs?utm_src=pdf-body#n-n-dimethylallylamine-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1213430/docs?utm_src=pdf-body#n-n-dimethylallylamine-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1213430/docs?utm_src=pdf-body#n-n-dimethylallylamine-a-comprehensive-technical-guide-for-scientific-professionals
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the presence of a base to neutralize the resulting hydrohalic acid.

Standard Laboratory Synthesis Protocol
Reaction: Allyl chloride reacts with dimethylamine in the presence of sodium hydroxide to yield

N,N-Dimethylallylamine and sodium chloride.[1][2]

Materials:

Allyl chloride

Dimethylamine (aqueous solution or gas)

Sodium hydroxide

An appropriate solvent (e.g., water, or no solvent)[1]

Step-by-Step Methodology:

In a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, combine

dimethylamine and sodium hydroxide.

Slowly add allyl chloride to the mixture while maintaining the temperature, for instance, at

45°C.[1]

Allow the reaction to proceed for a specified duration, such as 45 hours, with continuous

stirring.[1]

Upon completion, the reaction mixture will separate into an aqueous layer and an organic

layer containing the product.

Separate the organic layer.

Purify the crude N,N-Dimethylallylamine by distillation.

Reactivity Profile
The dual functionality of N,N-Dimethylallylamine underpins its diverse reactivity. The tertiary

amine can act as a base, a nucleophile, or a ligand in organometallic chemistry. The allyl group
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can participate in a variety of reactions, including:

Electrophilic Addition: The double bond readily reacts with electrophiles such as halogens,

hydrogen halides, and water (under acidic conditions).

Polymerization: It can serve as a monomer in radical polymerization processes, leading to

the formation of functional polymers.[2][4]

Allylation: The allyl group can be transferred to other molecules, a key step in the synthesis

of more complex structures.[5]
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Caption: Reactivity pathways of N,N-Dimethylallylamine.

Applications in Research and Industry
The versatile nature of N,N-Dimethylallylamine has led to its application in numerous

industrial and research settings.
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Pharmaceutical and Agrochemical Synthesis
DMAA is a valuable intermediate in the synthesis of a wide array of pharmaceuticals and

agrochemicals.[2][5] Its incorporation into molecular scaffolds can introduce basic nitrogen

centers, which are crucial for modulating pharmacokinetic properties such as solubility and

bioavailability. In the agrochemical sector, it is used in the formulation of certain pesticides and

herbicides.[2][5]

Polymer Chemistry and Materials Science
In the field of polymer chemistry, N,N-Dimethylallylamine serves as a functional monomer.[2]

[4] Through radical polymerization, it can be used to synthesize homopolymers or be

copolymerized with other monomers to create materials with tailored properties.[4] The

resulting cationic polymers are of particular interest for biomedical applications, including as

non-viral vectors for gene delivery and in the formulation of "smart" hydrogels for controlled

drug release.[4]

Specialty Chemicals
DMAA is a precursor for the synthesis of various specialty chemicals. A significant application is

in the production of quaternary ammonium salts, which are widely used as surfactants,

disinfectants, and antimicrobial agents.[1][2] It also finds use in the manufacturing of corrosion

inhibitors and adhesives.[1][5]

Safety and Handling
N,N-Dimethylallylamine is a hazardous substance and requires careful handling in a well-

ventilated area.[6][7] It is a highly flammable liquid and vapor, with a low flash point.[6] It is also

corrosive and can cause severe skin burns and eye damage.[6] Inhalation of its vapors can be

harmful and may cause respiratory irritation.[1]

Essential Safety Precautions:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles or a face shield, and protective clothing.[6][8]

Ventilation: Work in a fume hood or an area with adequate local exhaust ventilation.[6]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials such as strong oxidizing agents.[6][8]

Spill Management: Have procedures in place for handling spills, including the use of

absorbent materials and proper disposal according to local regulations.[8]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling

N,N-Dimethylallylamine.[6]

Conclusion
N,N-Dimethylallylamine is a cornerstone of modern organic synthesis, offering a unique and

powerful combination of a tertiary amine and a reactive allyl group. Its versatility as a chemical

intermediate has cemented its importance in the production of a vast range of products, from

life-saving pharmaceuticals to advanced functional polymers. A thorough understanding of its

chemical properties, reactivity, and safe handling procedures is paramount for any scientist or

researcher aiming to harness the full potential of this valuable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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